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Compound of Interest

Compound Name: HO-Peg21-OH

Cat. No.: B1679195 Get Quote

An In-depth Technical Guide to the Physical Characteristics of Hydroxyl-Terminated

Polyethylene Glycol (PEG 21k)

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the core physical

characteristics of hydroxyl-terminated polyethylene glycol with an average molecular weight of

approximately 21,000 g/mol (commonly referred to as PEG 20,000 or PEG 21k). This

document consolidates key quantitative data, details relevant experimental protocols for

characterization, and presents visual workflows for these methodologies. The information

herein is intended to serve as a valuable resource for professionals in research, development,

and formulation utilizing this versatile polymer.

Quantitative Physical Characteristics
The physical properties of hydroxyl-terminated PEG are crucial for its application in various

scientific and pharmaceutical fields. The following tables summarize the key quantitative data

for PEG with an average molecular weight of approximately 20,000 g/mol , which serves as a

close proxy for 21,000 g/mol .

Table 1: General Physical and Thermal Properties
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Property Value Units Notes

Average Molecular

Weight (Mn)
~20,000 - 21,000 g/mol

Appearance

White to off-white,

waxy solid, flakes, or

powder

- [1][2]

Melting Point 57.5 - 68.0 °C

Varies slightly

between suppliers and

with the specific

molecular weight

distribution.[2][3][4]

Density ~1.2 g/cm³ At 20 °C.

Bulk Density 400 - 500 kg/m ³

Flash Point ~270 - 296 °C

pH (10% w/v aqueous

solution)
4.0 - 7.5 - At 20 °C.

Table 2: Solubility Data
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Solvent Solubility Notes

Water Highly soluble (e.g., 500 g/L)

Dimethyl Sulfoxide (DMSO) Soluble

Dichloromethane Soluble

Chloroform Soluble

Acetone Soluble

Ethanol Soluble

Toluene
Less soluble, solubility

increases with temperature

Ether Insoluble

Aliphatic Hydrocarbons Insoluble

Table 3: Viscosity of Aqueous Solutions

Concentration (w/v) Viscosity (mPa·s) Temperature (°C) Notes

50% 2500 - 3500 20

Varies
Increases with

concentration
-

A linear relationship is

often observed

between specific

viscosity and

concentration in dilute

solutions.

Experimental Protocols
The following sections detail the methodologies for determining the key physical characteristics

of hydroxyl-terminated PEG.
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Determination of Melting Point via Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting temperature (Tm) and enthalpy of fusion (ΔHf) of solid

PEG.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of the PEG sample into a standard aluminum

DSC pan. Crimp the pan to encapsulate the sample. Prepare an empty, crimped aluminum

pan to serve as a reference.

Instrument Setup:

Place the sample and reference pans into the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min) to

provide an inert atmosphere and prevent oxidative degradation.

Thermal Program:

Equilibrate the sample at a temperature well below the expected melting point (e.g., 25

°C).

Ramp the temperature at a controlled heating rate (e.g., 10 °C/min) to a temperature

sufficiently above the melting point (e.g., 100 °C).

Hold the sample at this temperature for a few minutes to ensure complete melting and to

erase any prior thermal history.

Cool the sample at a controlled rate (e.g., 10 °C/min) back to the initial temperature.

Initiate a second heating ramp at the same controlled rate. The data from this second

heating run is typically used for analysis to ensure a consistent thermal history.

Data Analysis:

Record the heat flow as a function of temperature.
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The melting point (Tm) is determined as the peak temperature of the endothermic melting

transition.

The enthalpy of fusion (ΔHf) is calculated by integrating the area under the melting peak.

Sample Preparation DSC Analysis

Data Analysis

Weigh 5-10 mg PEG Place in Al pan & Crimp Prepare empty reference pan Load sample & reference Purge with N2 Heat (e.g., 10°C/min) Cool (e.g., 10°C/min) Second Heating Ramp Record Heat Flow vs. Temp

Determine Peak Temp (Tm)

Integrate Peak Area (ΔHf)

Click to download full resolution via product page

Caption: Workflow for determining the melting point of PEG using DSC.

Determination of Solution Viscosity via Capillary
Viscometry
Objective: To measure the kinematic and relative viscosity of PEG solutions at various

concentrations.

Methodology:

Solution Preparation:

Prepare a stock solution of PEG in a suitable solvent (e.g., deionized water) at a known

high concentration.

Prepare a series of dilutions from the stock solution to obtain a range of concentrations.

Viscometer Setup:

Select an appropriate capillary viscometer (e.g., Ostwald or Ubbelohde type).
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Clean the viscometer thoroughly with a suitable solvent and dry it completely.

Place the viscometer in a constant temperature water bath to maintain a precise

temperature (e.g., 25 ± 0.1 °C).

Measurement Procedure:

Pipette a precise volume of the solvent (blank) into the viscometer.

Allow the solvent to equilibrate to the bath temperature.

Using a pipette bulb, draw the liquid up through the capillary to a point above the upper

timing mark.

Release the suction and measure the time it takes for the liquid meniscus to fall from the

upper to the lower timing mark. This is the efflux time (t₀).

Repeat the measurement at least three times and calculate the average efflux time.

Clean and dry the viscometer.

Repeat the measurement procedure for each of the PEG solutions, starting from the

lowest concentration, to obtain their respective efflux times (t).

Data Analysis:

Relative Viscosity (η_rel): Calculate as η_rel = t / t₀ (assuming the densities of the dilute

solutions are approximately equal to the solvent density).

Specific Viscosity (η_sp): Calculate as η_sp = η_rel - 1.

Reduced Viscosity (η_red): Calculate as η_red = η_sp / c, where c is the concentration.

Intrinsic Viscosity ([η]): Plot reduced viscosity versus concentration and extrapolate to zero

concentration. The y-intercept gives the intrinsic viscosity.
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Solution Preparation Viscometer Measurement Data Calculation & Analysis

Prepare PEG stock solution Create dilution series Setup & Thermostat Viscometer Measure Efflux Time of Solvent (t₀) Measure Efflux Time of Solutions (t) Calculate Relative Viscosity Calculate Specific Viscosity Plot Reduced Viscosity vs. Concentration Extrapolate to Zero Concentration for [η]
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Caption: Workflow for determining the solution viscosity of PEG.

Determination of Solubility
Objective: To qualitatively and quantitatively determine the solubility of PEG in various solvents.

Methodology:

Qualitative Assessment:

To a known volume of solvent (e.g., 10 mL) in a vial, add a small, pre-weighed amount of

PEG (e.g., 100 mg).

Stir or agitate the mixture at a constant temperature.

Visually observe if the solid dissolves completely. If it does, incrementally add more PEG

until saturation is reached (i.e., solid material remains undissolved after prolonged

stirring).

Record the solvent as "soluble," "sparingly soluble," or "insoluble" based on these

observations.

Quantitative Assessment (Equilibrium Solubility Method):

Add an excess amount of PEG to a known volume of the solvent in a sealed container.

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Allow the undissolved solid to settle.
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Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

included. Filtration or centrifugation may be necessary.

Determine the concentration of PEG in the supernatant using a suitable analytical

technique (e.g., gravimetric analysis after solvent evaporation, or a spectroscopic method

if a suitable chromophore is present or can be derivatized).

The determined concentration represents the solubility of PEG in that solvent at the

specified temperature.

Start

Add excess PEG to solvent

Agitate at constant temperature to reach equilibrium

Separate solid from supernatant (centrifuge/filter)

Analyze PEG concentration in supernatant

Determine Solubility

Click to download full resolution via product page

Caption: Workflow for the quantitative determination of PEG solubility.
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Concluding Remarks
This technical guide has provided a detailed summary of the key physical characteristics of

hydroxyl-terminated PEG with an average molecular weight of approximately 21,000 g/mol .

The tabulated data offers a quick reference for formulation and development, while the detailed

experimental protocols provide a foundation for in-house characterization and quality control.

The provided workflows visualize the logical steps in these analytical procedures. It is important

to note that the properties of PEG can be influenced by its polydispersity, the nature of its end-

groups, and the presence of any impurities. Therefore, for critical applications, it is

recommended that these properties be verified for the specific batch of material being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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